N-(2-amino-4-tert-butylphenyl)-2-(morpholin-4-yl)acetamide

• IUPAC Name: N-(2-amino-4-tert-butylphenyl)-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C16H25N3O2/c1-16(2,3)12-4-5-14(13(17)10-12)18-15(20)11-19-6-8-21-9-7-19/h4-5,10H,6-9,11,17H2,1-3H3,(H,18,20)
• InChI Key: QGCYNFUSJJMMCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)NC(=O)CN2CCOCC2)N
• Molecular Formula: C16H25N3O2
• DSSTOX Substance ID: DTXSID10381892
• Molecular Weight: 291.39 g/mol
• CAS No.: 287927-90-6

Description

N-(2-amino-4-tert-butylphenyl)-2-(morpholin-4-yl)acetamide (N-A-MPA) is an organic compound with a wide range of scientific applications. It is a derivative of morpholine and is one of the most commonly used compounds in the synthesis of various compounds in laboratories. N-A-MPA has been used in the synthesis of various compounds, including pharmaceuticals, polymers, and other materials. In addition, N-A-MPA has been studied for its potential to act as a catalyst for the synthesis of various compounds.

Scientific Research Applications

Antifungal Agents

N-(2-amino-4-tert-butylphenyl)-2-(morpholin-4-yl)acetamide derivatives have shown promise as antifungal agents. Studies have identified these compounds as effective against various fungi species, including Candida and Aspergillus, demonstrating their broad-spectrum antifungal activity. These derivatives have been modified to improve their stability while maintaining their antifungal efficacy (Bardiot et al., 2015).

Antimicrobial Evaluation

Some derivatives of this compound have been synthesized and evaluated for antimicrobial properties. They exhibit variable activity against microbial species, indicating their potential in antimicrobial applications (Gul et al., 2017).

Synthesis and Degradation Studies

Research has been conducted on the synthesis and degradation of compounds involving this compound. This includes studies on the selective hydrolysis of ester and amide bonds in related compounds, contributing to the understanding of their chemical behavior and potential applications (Huang et al., 2014).

Chemoselective Acetylation

The compound has relevance in the chemoselective acetylation of 2-aminophenol, an intermediate in the synthesis of antimalarial drugs. Studies have explored its role in this context, examining various parameters and mechanisms for the acetylation process (Magadum & Yadav, 2018).

Development of Wake-Promoting Agents

In the development of wake-promoting agents, a derivative of this compound has been identified as a potent inverse agonist at the histamine H3 receptor. This research points towards its potential therapeutic use in treating sleep disorders (Nirogi et al., 2019).

Crystal Structure Analysis

Crystal structure analyses of related (oxothiazolidin-2-ylidene)acetamides have been conducted. Such studies contribute to the understanding of the molecular structure and potential applications of these compounds (Galushchinskiy et al., 2017).

Safety and Hazards

The compound is associated with the GHS07 pictogram and has the signal word “Warning”. The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).